3-Tert-butylbenzyl methyl ether

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 1-tert-butyl-3-(methoxymethyl)benzene
• InChI: InChI=1S/C12H18O/c1-12(2,3)11-7-5-6-10(8-11)9-13-4/h5-8H,9H2,1-4H3
• InChI Key: XKJKTQBNBKKXNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC(=C1)COC

Description

3-Tert-butylbenzyl methyl ether is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

For the electrochemical methoxylation of 3-tert-butyltoluene of the formula (II), an electrolyte consisting of 105 g of the compound of the formula (II), 1.9 g of sulfuric acid (96-98%) as conductive salt and 593.1 g of methanol was electrolyzed at 45° C. and at a current density of 34 mA/cm2 in an undivided capillary gap cell having 10 round graphite electrodes (A=32 cm2) until an amount of charge of 15 F/mol of the compound of the formula (II) was reached. Work-up by distillation gave 33.3 g of the compound of the formula (I) and 7.5 g of 3-tert-butylbenzyl methyl ether, corresponding to a total yield of acetal and ether of 30%.